Cas no 97852-73-8 (Benzo[b]thiophene-2-carboxylic acid, 6-ethoxy-5-methoxy-)

• Product name: Benzo[b]thiophene-2-carboxylic acid, 6-ethoxy-5-methoxy-
• CAS No: 97852-73-8
• MF: C₁₂H₁₂O₄S
• MW: 252.286
• CID: 4370364
• PubChem ID: 20259232

Benzo[b]thiophene-2-carboxylic acid, 6-ethoxy-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 6-ethoxy-5-methoxy-
• 6-Ethoxy-5-methoxy-benzo[b]thiophene-2-carboxylic acid
• 6-Ethoxy-5-methoxybenzo[b]thiophene-2-carboxylic acid
• DTXSID901213714
• 97852-73-8
• SCHEMBL10642176
• AKOS038557201

• Inchi： InChI=1S/C12H12O4S/c1-3-16-9-6-10-7(4-8(9)15-2)5-11(17-10)12(13)14/h4-6H,3H2,1-2H3,(H,13,14)
• InChI Key： ALNLDDWBWACUIC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 252.04563003Da
• Monoisotopic Mass: 252.04563003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84Ų